Cas no 1932513-59-1 (tert-butyl (3R,5S)-3-amino-5-hydroxy-piperidine-1-carboxylate)

• Product Name: tert-butyl (3R,5S)-3-amino-5-hydroxy-piperidine-1-carboxylate
• CAS No: 1932513-59-1
• MF: C₁₀H₂₀N₂O₃
• MW: 216.277402877808
• MDL: MFCD22393989
• CID: 4674342
• PubChem ID: 86812132
• Update Time: 2025-06-24

tert-butyl (3R,5S)-3-amino-5-hydroxy-piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl (3R,5S)-3-amino-5-hydroxypiperidine-1-carboxylate
• (3R,5S)-3-Amino-5-hydroxy-piperidine-1-carboxylic acid tert-butyl ester
• tert-butyl (3R,5S)-3-amino-5-hydroxy-piperidine-1-carboxylate
• tert-butyl cis-3-amino-5-hydroxypiperidine-1-carboxylate
• 1923165-22-3
• AS-78770
• P21055
• Rel-tert-butyl (3R,5S)-3-amino-5-hydroxypiperidine-1-carboxylate
• CS-0184966
• P21057
• SCHEMBL18959403
• (3R,5S)-3-Amino-1-Boc-5-hydroxypiperidine
• 1932513-59-1
• t-Butyl (3R,5S)-3-amino-5-hydroxypiperidine-1-carboxylate
• MFCD22393989

• MDL： MFCD22393989
• Inchi： 1S/C10H20N2O3/c1-10(2,3)15-9(14)12-5-7(11)4-8(13)6-12/h7-8,13H,4-6,11H2,1-3H3/t7-,8+/m1/s1
• InChI Key： IZVUMRPAZPCMTK-SFYZADRCSA-N
• SMILES： O[C@@H]1CN(C(=O)OC(C)(C)C)C[C@@H](C1)N

Computed Properties

• Exact Mass: 216.14739250g/mol
• Monoisotopic Mass: 216.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.8
• XLogP3: -0.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl (3R,5S)-3-amino-5-hydroxy-piperidine-1-carboxylate

tert-butyl (3R,5S)-3-amino-5-hydroxy-piperidine-1-carboxylate (CAS No. 1932513-59-1): An Overview

tert-butyl (3R,5S)-3-amino-5-hydroxy-piperidine-1-carboxylate (CAS No. 1932513-59-1) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its potential applications in the development of novel therapeutics. This compound belongs to the class of piperidines, which are known for their diverse biological activities and structural versatility.

The (3R,5S)-configuration of this compound is crucial for its biological activity, as chirality plays a pivotal role in the interaction of small molecules with biological targets. The presence of the tert-butyl group and the hydroxy and amino functionalities on the piperidine ring contribute to its unique pharmacological properties, making it a valuable intermediate in the synthesis of various bioactive compounds.

Recent studies have highlighted the importance of tert-butyl (3R,5S)-3-amino-5-hydroxy-piperidine-1-carboxylate in the development of drugs targeting neurological disorders. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound can effectively modulate GABA receptors, which are key targets for treating conditions such as anxiety and epilepsy. The ability to fine-tune the activity of these receptors through precise chemical modifications has opened new avenues for drug discovery and development.

In addition to its potential in neurological applications, tert-butyl (3R,5S)-3-amino-5-hydroxy-piperidine-1-carboxylate has shown promise in other therapeutic areas. Research conducted at the University of California, San Francisco, revealed that this compound exhibits potent anti-inflammatory properties. The study found that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a potential candidate for treating inflammatory diseases like rheumatoid arthritis and Crohn's disease.

The synthesis of tert-butyl (3R,5S)-3-amino-5-hydroxy-piperidine-1-carboxylate is a complex process that requires careful control over reaction conditions to ensure the desired stereochemistry. A commonly used synthetic route involves the asymmetric hydrogenation of a suitable prochiral substrate followed by selective functional group manipulations. This approach has been optimized to achieve high yields and excellent enantioselectivity, making it suitable for large-scale production.

One of the key challenges in working with tert-butyl (3R,5S)-3-amino-5-hydroxy-piperidine-1-carboxylate is its stability under various conditions. Studies have shown that this compound is relatively stable under standard laboratory conditions but can degrade when exposed to strong acids or bases. Therefore, proper storage and handling protocols are essential to maintain its integrity and ensure consistent results in both research and industrial settings.

The biological activity of tert-butyl (3R,5S)-3-amino-5-hydroxy-piperidine-1-carboxylate has also been evaluated in preclinical studies. In vitro assays have demonstrated its ability to cross the blood-brain barrier, which is a critical factor for drugs targeting central nervous system disorders. Furthermore, animal models have shown that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and a long half-life.

In conclusion, tert-butyl (3R,5S)-3-amino-5-hydroxy-piperidine-1-carboxylate (CAS No. 1932513-59-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research in this area continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the field.